![molecular formula C18H21ClO3 B5111918 1-chloro-2-ethyl-4-[3-(3-methoxyphenoxy)propoxy]benzene](/img/structure/B5111918.png)
1-chloro-2-ethyl-4-[3-(3-methoxyphenoxy)propoxy]benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-chloro-2-ethyl-4-[3-(3-methoxyphenoxy)propoxy]benzene, also known as metoprolol, is a beta-blocker medication that is commonly used to treat high blood pressure, angina, and heart failure. The compound was first synthesized in the 1960s and has since become a widely prescribed medication due to its effectiveness and low incidence of side effects. In
Mechanism of Action
Metoprolol works by blocking the action of beta-adrenergic receptors in the heart and blood vessels. This leads to a decrease in heart rate and blood pressure, which can help to reduce the workload on the heart and improve blood flow. The compound is selective for beta-1 receptors, which are primarily located in the heart, and has minimal activity on beta-2 receptors, which are found in the lungs and blood vessels.
Biochemical and Physiological Effects:
Metoprolol has several biochemical and physiological effects on the body. It reduces the activity of the sympathetic nervous system, which is responsible for the "fight or flight" response. This leads to a decrease in heart rate, cardiac output, and blood pressure. The compound also reduces the release of renin, an enzyme that plays a key role in regulating blood pressure. Metoprolol has been shown to improve left ventricular function in patients with heart failure and reduce the risk of arrhythmias.
Advantages and Limitations for Lab Experiments
Metoprolol is widely used in laboratory experiments to study the effects of beta-blockers on cardiovascular function. Its selectivity for beta-1 receptors makes it a useful tool for studying the role of these receptors in the heart. However, 1-chloro-2-ethyl-4-[3-(3-methoxyphenoxy)propoxy]benzene has several limitations as a research tool. It has a short half-life and is rapidly metabolized by the liver, which can make it difficult to maintain consistent blood levels. In addition, its effects on other systems, such as the respiratory system, may confound experimental results.
Future Directions
There are several potential future directions for research on 1-chloro-2-ethyl-4-[3-(3-methoxyphenoxy)propoxy]benzene. One area of interest is the development of new beta-blockers with improved selectivity and longer half-lives. Another area of focus is the use of this compound in combination with other medications to treat cardiovascular disease. Finally, there is ongoing research into the role of beta-adrenergic receptors in other systems, such as the immune system, which may have implications for the use of beta-blockers in other conditions.
In conclusion, this compound, or this compound, is a widely used beta-blocker medication that has been extensively studied for its therapeutic effects on cardiovascular disease. Its selectivity for beta-1 receptors makes it a useful tool for laboratory experiments, although its short half-life and effects on other systems may limit its utility in some cases. Ongoing research into the mechanisms of action and potential future applications of this compound may lead to new treatments for cardiovascular and other diseases.
Synthesis Methods
The synthesis of 1-chloro-2-ethyl-4-[3-(3-methoxyphenoxy)propoxy]benzene involves several steps, including the reaction of 3-methoxyphenol with epichlorohydrin to form 3-(3-methoxyphenoxy)propanol. This intermediate is then reacted with 1-chloro-2-ethyl-4-nitrobenzene to form the desired product. The compound is typically produced in large quantities using industrial-scale chemical processes.
Scientific Research Applications
Metoprolol has been extensively studied for its therapeutic effects on cardiovascular disease. It has been shown to reduce blood pressure and heart rate, improve exercise tolerance, and decrease the risk of heart attack and stroke. In addition, 1-chloro-2-ethyl-4-[3-(3-methoxyphenoxy)propoxy]benzene has been investigated for its potential to treat other conditions, such as migraines, anxiety, and hyperthyroidism.
properties
IUPAC Name |
1-chloro-2-ethyl-4-[3-(3-methoxyphenoxy)propoxy]benzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClO3/c1-3-14-12-17(8-9-18(14)19)22-11-5-10-21-16-7-4-6-15(13-16)20-2/h4,6-9,12-13H,3,5,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPOCJORIOXRMFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)OCCCOC2=CC=CC(=C2)OC)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.